Cas no 309976-36-1 (2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one)

• Product Name: 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one
• CAS No: 309976-36-1
• MF: C₇H₆N₂OS₂
• MW: 198.265338420868
• MDL: MFCD03011935
• CID: 1084281
• PubChem ID: 3852091
• Update Time: 2025-05-21

2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one
• 2-(methylthio)-Thieno[2,3-d]pyrimidin-4(1H)-one
• 2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ol
• 2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one
• 2-(methylthio)thieno[2,3-d]pyrimidin-4-ol
• AC1MY6VC
• CTK8D3950
• PubChem20764
• SureCN3265242
• SureCN8234838
• 2-Methylsulfanyl-1H-thieno[2,3-d]pyrimidin-4-one
• 309976-36-1
• DB-068397
• AKOS015852602
• 8R-1322
• MLS000736333
• CHEMBL1564603
• SCHEMBL8234838
• DTXSID60397327
• JPLWQKCXBSLMLB-UHFFFAOYSA-N
• AKOS006238094
• SCHEMBL3265242
• HMS2652I15
• 2-(METHYLSULFANYL)-1H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• SMR000338283

• MDL： MFCD03011935
• Inchi： 1S/C7H6N2OS2/c1-11-7-8-5(10)4-2-3-12-6(4)9-7/h2-3H,1H3,(H,8,9,10)
• InChI Key： JPLWQKCXBSLMLB-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NC(=NC1=2)SC)=O

Computed Properties

• Exact Mass: 197.99228
• Monoisotopic Mass: 197.99215517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.61
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one

2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one: A Comprehensive Overview

The compound with CAS No 309976-36-1, known as 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are heterocyclic compounds with a thieno ring fused to a pyrimidine ring. The presence of the methylthio group at position 2 adds unique electronic and steric properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

Thienopyrimidinones are known for their ability to act as scaffolds in the design of bioactive molecules. The methylthio substituent in this compound plays a crucial role in modulating the electronic properties of the molecule, which can influence its reactivity and bioavailability. Recent studies have highlighted the potential of 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one involves a series of carefully designed organic reactions. Researchers have employed methodologies such as cyclization reactions, nucleophilic substitutions, and oxidation processes to construct this complex heterocyclic system. The optimization of reaction conditions has been a focal point in recent studies, with scientists aiming to achieve higher yields and better purity levels for this compound.

One of the most promising applications of 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves interference with key cellular pathways such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. These findings have sparked interest in further exploring its efficacy in clinical settings.

In addition to its therapeutic potential, 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one has also been investigated for its role in modulating cellular signaling pathways associated with neurodegenerative diseases. Studies have shown that this compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This property makes it a valuable tool in the search for novel treatments for neurodegenerative disorders.

The structural uniqueness of 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one also lends itself to applications in material science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, derivatives of this compound have been incorporated into organic semiconductors, where they contribute to improved charge transport properties and device performance.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to design more efficient synthetic routes and predict its behavior in biological systems. These computational tools are proving invaluable in accelerating drug discovery efforts involving this compound.

In conclusion, CAS No 309976-36-1, or 2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activity make it an exciting area of research for scientists worldwide. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both therapeutic development and materials innovation.